Biochemical Potency vs. MGH-CP1
Tead-IN-13 exhibits substantially higher biochemical potency compared to the widely used pan-TEAD inhibitor MGH-CP1. Tead-IN-13 demonstrates an IC50 of <100 nM in TEAD inhibition assays , whereas MGH-CP1 requires >600 nM to inhibit TEAD auto-palmitoylation (IC50 710 nM for TEAD2, 672 nM for TEAD4) [1]. This represents at least a 6- to 7-fold improvement in potency.
| Evidence Dimension | Biochemical inhibitory potency (IC50) |
|---|---|
| Target Compound Data | <100 nM |
| Comparator Or Baseline | MGH-CP1: TEAD2 IC50 = 710 nM; TEAD4 IC50 = 672 nM |
| Quantified Difference | ≥6-7 fold lower IC50 for Tead-IN-13 |
| Conditions | In vitro TEAD inhibition/palmitoylation assays |
Why This Matters
For researchers requiring robust target engagement in cellular or biochemical assays, the >6-fold potency advantage reduces the compound concentration needed, minimizing off-target effects and improving assay signal-to-noise ratios.
- [1] PeptideDB. MGH-CP1 Datasheet. View Source
